Cas no 1804946-29-9 (4-Amino-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine)

• Product Name: 4-Amino-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine
• CAS No: 1804946-29-9
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 4917061
• Update Time: 2025-07-18

4-Amino-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine

• Inchi： 1S/C6H5F3N2O/c7-2-1-11-4(6(8)9)5(12)3(2)10/h1,6,12H,(H2,10,11)
• InChI Key： CEWAXTNONWJGOH-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)F)N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 0.6
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine

Recent Advances in the Study of 4-Amino-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine (CAS: 1804946-29-9)

The compound 4-Amino-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine (CAS: 1804946-29-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated pyridine core, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anticancer agents. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological properties, making it a subject of intense scientific inquiry.

One of the key areas of research involves the compound's role as a potent inhibitor of specific kinases involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Amino-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine exhibits high selectivity for tyrosine kinase receptors, which are often overexpressed in various malignancies. The study utilized X-ray crystallography to reveal the compound's binding mode, highlighting its ability to form hydrogen bonds with key amino acid residues in the kinase active site. This finding has opened new avenues for the design of targeted cancer therapies.

In addition to its anticancer properties, recent investigations have explored the compound's potential in antimicrobial applications. A preprint article from Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 4-Amino-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics.

The synthetic chemistry of 4-Amino-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine has also been a focus of recent research. A team from the University of Cambridge developed an innovative, scalable synthesis route for this compound, as detailed in their 2023 publication in Organic Process Research & Development. Their approach utilized a novel fluorination strategy that improved yield and reduced environmental impact compared to traditional methods. This advancement is particularly significant for industrial-scale production and further pharmacological evaluation.

Pharmacokinetic studies of 4-Amino-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine have revealed interesting properties that warrant further investigation. Research published in Drug Metabolism and Disposition (2023) showed that the compound exhibits favorable absorption and distribution characteristics, with moderate plasma protein binding and good blood-brain barrier penetration. These findings suggest potential applications in central nervous system disorders, although more extensive toxicological studies are needed to fully assess its safety profile.

Looking forward, the unique chemical structure and demonstrated biological activities of 4-Amino-2-(difluoromethyl)-5-fluoro-3-hydroxypyridine position it as a valuable lead compound for drug discovery. Current research efforts are focusing on structure-activity relationship studies to optimize its therapeutic potential while minimizing off-target effects. The compound's CAS number (1804946-29-9) has become increasingly prominent in patent applications, indicating growing commercial interest in its pharmaceutical applications.